Cas no 2227649-04-7 (rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans
• CAS No: 2227649-04-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5860569
• PubChem ID: 124746965
• Update Time: 2025-05-30

rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans
• 2227649-04-7
• rac-(1R,2R)-2-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid
• EN300-1737123
• (1R,2R)-2-[2-(2-Methylpropyl)pyrazol-3-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-7(2)6-13-10(3-4-12-13)8-5-9(8)11(14)15/h3-4,7-9H,5-6H2,1-2H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： OQGPGARFOAFOPW-RKDXNWHRSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC=NN1CC(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans

Introduction to rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans (CAS No. 2227649-04-7)

rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans (CAS No. 2227649-04-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a cyclopropane ring and a chiral center. The compound's potential therapeutic applications and its role in various biological processes have been the focus of recent studies, contributing to its growing importance in the scientific community.

The structure of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans is particularly noteworthy due to its cyclopropane ring and the presence of a chiral center. The cyclopropane ring imparts unique chemical properties to the molecule, such as increased rigidity and altered electronic distribution. These properties can influence the compound's interactions with biological targets, making it a valuable candidate for drug development. The chiral center further adds complexity to the molecule, allowing for the exploration of enantiomeric effects on biological activity.

In terms of synthesis, several methods have been reported for the preparation of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans. One common approach involves the reaction of a suitable pyrazole derivative with a cyclopropane precursor in the presence of a catalyst. Recent advancements in asymmetric synthesis have also enabled the selective preparation of enantiomerically pure forms of this compound, which is crucial for optimizing its therapeutic potential.

The biological activity of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans has been extensively studied in various contexts. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated its ability to modulate specific enzymes and receptors involved in inflammatory pathways, further supporting its therapeutic potential.

One notable area of research involves the use of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans as an inhibitor of cyclooxygenase (COX) enzymes. COX enzymes play a crucial role in the production of prostaglandins, which are key mediators of inflammation and pain. By inhibiting COX activity, this compound can effectively reduce inflammation and alleviate pain symptoms. This property has led to its evaluation in preclinical models of inflammatory diseases such as arthritis and colitis.

Furthermore, recent studies have explored the pharmacokinetic properties of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound has been shown to exhibit favorable pharmacokinetic profiles, including good oral bioavailability and a suitable half-life, which are essential for its development as an oral therapeutic agent.

In addition to its anti-inflammatory properties, rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may possess antitumor activity by inhibiting specific signaling pathways involved in cancer cell proliferation and survival. These findings suggest that this compound could be further investigated as a potential anticancer agent.

The safety profile of rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, rac-(1R,2R)-2-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid, trans (CAS No. 2227649-04-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as an important molecule in the field of medicinal chemistry.